Cas no 18450-15-2 (1-Phenazinamine,7-methyl-)

1-Phenazinamine,7-methyl- structure
1-Phenazinamine,7-methyl- structure
Product Name:1-Phenazinamine,7-methyl-
CAS No:18450-15-2
MF:C13H11N3
MW:209.246542215347
CID:123013
PubChem ID:45116584
Update Time:2025-04-18

1-Phenazinamine,7-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Phenazinamine,7-methyl-
    • Phenazine, 1-amino-7-methyl- (8CI)
    • 1-Amino-7-methylphenazine
    • 7-Methylphenazin-1-amine
    • 18450-15-2
    • Phenazine,1-amino-7-methyl-(8ci)
    • Inchi: 1S/C13H11N3/c1-8-5-6-10-12(7-8)15-11-4-2-3-9(14)13(11)16-10/h2-7H,14H2,1H3
    • InChI Key: YKJSZFLJSJYXSJ-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC=CC=2N=C2C=C(C)C=CC=12)N

Computed Properties

  • Exact Mass: 209.09543
  • Monoisotopic Mass: 209.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.8A^2
  • XLogP3: 2.3

Experimental Properties

  • PSA: 51.8

1-Phenazinamine,7-methyl- Related Literature

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